1-(3-Methylbutyl)-3-[2-(morpholin-4-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole

• Molecular Formula: C20H31N5O
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 4-[2-[1-(3-methylbutyl)-2,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-3-yl]ethyl]morpholine
• InChI: InChI=1S/C20H31N5O/c1-17(2)7-8-24-15-23(10-9-22-11-13-26-14-12-22)16-25-19-6-4-3-5-18(19)21-20(24)25/h3-6,17H,7-16H2,1-2H3
• InChI Key: IUIBZFPQXHXDST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CN(CN2C1=NC3=CC=CC=C32)CCN4CCOCC4

Description

1-(3-Methylbutyl)-3-[2-(morpholin-4-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole (CAS: 925168-31-6) is a heterocyclic compound featuring a fused triazino-benzimidazole core. Its molecular formula is C₂₀H₃₁N₅O, with a molecular weight of 357.5 g/mol . The structure includes a 3-methylbutyl group at position 1 and a 2-(morpholin-4-yl)ethyl substituent at position 2. The SMILES notation is provided as CC(C)CCN1CN(CCN2CCOCC2)Cn2c1nc1ccccc12, highlighting the connectivity of substituents .

Biological Activity

The compound 1-(3-Methylbutyl)-3-[2-(morpholin-4-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole is a complex organic molecule that exhibits a range of biological activities. This article provides a comprehensive overview of its biological activity based on existing literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{33}N_5O_3$, with a molecular weight of approximately 385.51 g/mol. The structure incorporates a triazino-benzimidazole core and a morpholine moiety, which are critical for its biological interactions.

Property	Value
Molecular Formula	C20H33N5O3
Molecular Weight	385.51 g/mol
LogP	1.64
Polar Surface Area (Ų)	36
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	0

Antimicrobial Activity

Research has shown that derivatives of benzimidazole compounds possess significant antimicrobial properties. A study indicated that similar compounds exhibit effective inhibition against various bacterial strains, suggesting that the triazino-benzimidazole framework may also confer antimicrobial properties to this compound .

Anticancer Properties

The compound's structural features are reminiscent of known anticancer agents. In vitro studies have demonstrated that related benzimidazole derivatives can induce apoptosis in cancer cells. The presence of the morpholine group may enhance its interaction with cellular targets involved in cancer progression .

Neuropharmacological Effects

Preliminary studies suggest that compounds with similar structures exhibit neuropharmacological effects, including dopamine receptor modulation. The morpholine component is known to interact with neurotransmitter receptors, potentially indicating similar activity for this compound .

Study 1: Antimicrobial Efficacy

In a controlled study assessing the antimicrobial efficacy of various benzimidazole derivatives, it was found that compounds with a similar structural motif significantly inhibited the growth of Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were reported in the range of 10-50 µg/mL .

Study 2: Cytotoxicity Against Cancer Cells

A series of experiments evaluated the cytotoxicity of various benzimidazole derivatives on human cancer cell lines. The results indicated that compounds with higher lipophilicity and specific substituents showed enhanced cytotoxic effects. The compound was hypothesized to exhibit similar activity based on its chemical structure .

Scientific Research Applications

Pharmacological Applications

1. Antitumor Activity
Research has indicated that derivatives of triazine compounds can exhibit potent antitumor efficacy. For instance, compounds structurally related to 1-(3-Methylbutyl)-3-[2-(morpholin-4-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole have shown effectiveness against various cancer cell lines through the inhibition of the PI3K/Akt signaling pathway. This pathway is crucial for cell proliferation and survival; thus, targeting it may provide a viable therapeutic strategy for cancer treatment .

2. Neuroprotective Effects
The compound's structural features may also confer neuroprotective properties. Similar morpholino derivatives have been explored for their potential in treating neurodegenerative diseases such as Alzheimer's disease. These compounds can modulate tau protein aggregation and improve cognitive function in preclinical models . The ability to penetrate the blood-brain barrier enhances their therapeutic potential in neurological disorders.

3. Anti-inflammatory Properties
There is emerging evidence that compounds with similar structural motifs possess anti-inflammatory effects. The modulation of inflammatory pathways could make these compounds suitable candidates for treating diseases characterized by chronic inflammation .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is critical for optimizing the efficacy and safety profile of 1-(3-Methylbutyl)-3-[2-(morpholin-4-yl)ethyl]-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole. Variations in substituents can significantly influence biological activity. For instance:

• Morpholine Substituents : Alterations in the morpholine ring can affect solubility and receptor binding affinity.
• Tetrahydrotriazine Moiety : Modifications here can enhance interaction with target proteins involved in tumor growth and neurodegeneration.

Case Studies

Study	Focus	Findings
Study 1	Antitumor Activity	Demonstrated significant inhibition of tumor growth in xenograft models using derivatives similar to the compound under discussion .
Study 2	Neuroprotection	Showed that morpholino derivatives improved cognitive outcomes in mouse models of Alzheimer’s disease by reducing tau aggregation .
Study 3	Anti-inflammatory	Identified anti-inflammatory effects in preclinical models of arthritis, suggesting broader therapeutic applications .

Comparison with Similar Compounds

Below is a detailed comparison with structurally and functionally related compounds:

Structural Analogues with Triazino-Benzimidazole Cores

Compound Name	Substituents	Molecular Weight	Key Features	Biological Activity	Reference
3-(1-Benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)-N,N-dimethyl-1-propanamine	Benzyl, dimethylaminopropyl	~352.4	Substitution at position 1 with benzyl and position 3 with dimethylaminopropyl.	Potential CNS activity due to tertiary amine; no explicit data reported.
3-(2-Chlorobenzyl)-1-(2-methoxyethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole	Chlorobenzyl, methoxyethyl	356.8	Electron-withdrawing Cl and hydrophilic methoxyethyl group.	Structural similarity suggests possible kinase inhibition; activity uncharacterized.

Key Observations :

• Substituents at position 1 (e.g., 3-methylbutyl vs. methoxyethyl) modulate lipophilicity, affecting membrane permeability and metabolic stability.

Triazino-Quinazoline Derivatives

Compound Name	Core Structure	Molecular Weight	Key Features	Biological Activity	Reference
1,3,5-Triazino[2,1-b]quinazolines	Quinazoline fused with triazine	Variable (e.g., ~350–400)	Synthesized via cyclocondensation of dihydroquinazolin-2-yl guanidines.	Anticancer activity via dihydrofolate reductase (DHFR) inhibition ; IC₅₀ values in µM range.

Comparison :

• Triazino-quinazolines share a fused triazine system but lack the benzimidazole moiety. Their anticancer activity via DHFR inhibition suggests a mechanism that triazino-benzimidazoles could exploit with structural optimization .
• The target compound’s morpholine group may reduce off-target effects compared to quinazoline derivatives, which often exhibit polypharmacology.

Bis(morpholino-triazine) Derivatives

Compound Name	Structure	Molecular Weight	Key Features	Biological Activity	Reference
N-(2-(Dimethylamino)ethyl)-4-(3-(4-(4,6-dimorpholino-1,3,5-triazin-2-yl)phenyl)ureido)-N-methylbenzamide	Bis-morpholino-triazine core	~600–650	Dual morpholine groups enhance solubility; urea linker for hydrogen bonding.	Designed as kinase inhibitors (e.g., PI3K/mTOR); activity under evaluation.

Comparison :

• Bis-morpholino-triazines prioritize kinase inhibition through dual morpholine substituents, whereas the target compound’s single morpholine group may balance solubility and selectivity.
• The urea linker in bis-morpholino derivatives is absent in the target compound, limiting direct functional analogy.

Table 1: Pharmacological and Physicochemical Properties

Property	Target Compound	3-(2-Chlorobenzyl) Analogue	Triazino-Quinazoline
Molecular Weight	357.5	356.8	~350–400
LogP (Predicted)	~3.5 (moderate lipophilicity)	~3.8 (higher due to Cl)	~2.5–3.0
Solubility	Moderate (morpholine enhances)	Low (Cl reduces solubility)	Variable
Reported Activity	Not yet characterized	Unreported	Anticancer (DHFR inhibition)

Insights :

• The target compound’s morpholine group likely improves aqueous solubility compared to chlorobenzyl analogues, which may suffer from poor bioavailability .

Preparation Methods

Cyclocondensation of 2-Guanidinobenzimidazole

The triazino[1,2-a]benzimidazole core is synthesized via cyclocondensation of 2-guanidinobenzimidazole with aldehydes or ketones. Piperidine-catalyzed reactions in ethanol (60–80°C, 3–6 hours) yield 3,4-dihydrotriazino[1,2-a]benzimidazole derivatives. For example:

• Reactants : 2-Guanidinobenzimidazole + Aldehyde/Ketone

• Conditions : Ethanol, piperidine, reflux

• Outcome : Regioselective formation of the triazino ring with planar geometry confirmed by DFT calculations.

Step	Reagent/Condition	Role
1	2-Guanidinobenzimidazole	Core precursor
2	Aldehyde/Ketone	Cyclization agent
3	Ethanol, piperidine, reflux	Solvent, base, reaction driver

Functionalization with Morpholin-4-yl Ethyl Group

Nucleophilic Substitution at the 3-Position

The morpholin-4-yl ethyl moiety is attached via nucleophilic substitution. Ethylene-linked intermediates (e.g., 2-chloroethylmorpholine) react with the triazino[1,2-a]benzimidazole under basic conditions:

• Reactants : Triazino[1,2-a]benzimidazole + 2-Chloroethylmorpholine

• Conditions : DMF, K₂CO₃, 60–80°C, 6–8 hours

• Yield : 50–65% after recrystallization.

Optimization Challenges and Solutions

Regioselectivity in Cyclization

DFT studies confirm that the 3,4-dihydro tautomer is energetically favored (8–15 kJ·mol⁻¹ stability over alternatives). Piperidine catalysis ensures >90% regioselectivity for the desired product.

Purification Techniques

• Chromatography : Silica gel with ethyl acetate/methanol (95:5) resolves alkylation byproducts.

• Recrystallization : Ethanol/water mixtures improve purity of final compounds.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Cyclocondensation	High regioselectivity, mild conditions	Requires stoichiometric aldehyde
Alkylation	Broad substrate compatibility	Moderate yields (60–75%)
Nucleophilic substitution	Efficient for morpholine attachment	Sensitive to moisture

Scalability and Industrial Feasibility

• Catalyst Recycling : Piperidine can be recovered via distillation.

• Cost Efficiency : 2-Guanidinobenzimidazole is commercially available at $50–70/g (bulk discounts apply).

• Safety : Fe-acetic acid reductions (source) avoided due to catalyst poisoning risks; NaBH₄/Cu(OAc)₂ preferred for nitro reductions .